Cas no 138716-47-9 (5-(2,5-Difluorophenyl)isoxazole)

• Product Name: 5-(2,5-Difluorophenyl)isoxazole
• CAS No: 138716-47-9
• MF: C₉H₅F₂NO
• MW: 181.138909101486
• MDL: MFCD02183539
• CID: 1070222
• PubChem ID: 2774712
• Update Time: 2025-08-03

5-(2,5-Difluorophenyl)isoxazole Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-Difluorophenyl)isoxazole
• 5-(2,5-Difluorophenyl)-1,2-oxazole
• CS-0445846
• MFCD02183539
• DTXSID301304705
• AKOS006230405
• DB-295625
• SCHEMBL9681107
• 138716-47-9

• MDL： MFCD02183539
• Inchi： 1S/C9H5F2NO/c10-6-1-2-8(11)7(5-6)9-3-4-12-13-9/h1-5H
• InChI Key： OLFSZSGTSDWIEW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C1=CC=NO1)F

Computed Properties

• Exact Mass: 181.03392011g/mol
• Monoisotopic Mass: 181.03392011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

5-(2,5-Difluorophenyl)isoxazole Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes